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Compound of Interest

Compound Name: Lithium D-(-)-lactate

CAS No.: 27848-81-3

Cat. No.: B1593183 Get Quote

Part 1: Executive Safety Assessment & Causality
Before initiating disposal, you must understand the nature of the material. Lithium D-(-)-lactate
(CAS: 27848-81-3) is a salt comprising a lithium cation (

) and a D-lactate anion.

The Safety Paradox: While the lactate component is a benign metabolic intermediate, the

Lithium component drives the disposal logic. Lithium is not metabolized by sewage treatment

microorganisms; it passes through filtration systems and can bioaccumulate in aquatic

ecosystems, exhibiting toxicity to freshwater organisms (e.g., Daphnia magna) even at low

concentrations.

Core Hazard Profile:

GHS Classification: Generally Not Hazardous (depending on hydration/vendor), but treated

as Irritant (Skin/Eye) and Aquatic Toxin for disposal purposes.

Signal Word: Warning.

Target Organs: CNS, Kidneys (if ingested).

Environmental Fate: High water solubility leads to rapid aquatic dispersal. Zero-drain

disposal policy is mandatory.
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Part 2: Pre-Disposal Characterization
Effective disposal requires accurate segregation. Use the following decision matrix to

categorize your waste stream.

Physical Property Reference Table
Property Value/Description Operational Implication

Appearance White crystalline powder
Dust generation risk during

transfer.[1]

Solubility Highly soluble in water
Spills require dry cleanup to

prevent spreading.

pH (Aqueous)
Neutral to slightly basic (6.0 -

8.5)

Compatible with general

inorganic waste streams.

Stability Hygroscopic
Keep containers tightly sealed

to prevent "caking."

Waste Stream Decision Matrix (Graphviz)
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Waste Identification:
Lithium D-(-)-Lactate

Physical State?

Solid / Powder Liquid Solution

Is it Pure? Solvent Type?

Stream A:
Solid Chemical Waste
(Label: Lithium Salts)

Yes Contaminated Debris

Aqueous
(Water/Buffer)

Organic Solvent
(Methanol/Ethanol)

Stream B:
Aqueous Inorganic Waste

(No Drain Disposal)

Stream C:
Mixed Organic Waste

(Halogenated vs Non-Halogenated)

Click to download full resolution via product page

Figure 1: Waste stream segregation logic. Note that aqueous solutions must not be poured

down the drain due to lithium content.[2]
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Protocol A: Solid Waste (Powder & Contaminated
Debris)
Applicability: Expired reagents, weighing boats, contaminated gloves, spill cleanup materials.

PPE Verification: Nitrile gloves (0.11mm min thickness), Safety Goggles, Lab Coat. Use N95

mask if handling >10g of fine powder.

Container Selection: High-Density Polyethylene (HDPE) wide-mouth jar.

Transfer: Transfer solid waste gently to avoid dust cloud generation.

Labeling:

Primary Constituent: Lithium D-(-)-Lactate.[3]

Hazard Checkbox: Irritant, Toxic (due to Lithium content).

Note: "Contains Lithium - Do Not Incinerate" (Lithium can damage incinerator brickwork at

high concentrations, though lactate burns clean; alerting EHS is best practice).

Protocol B: Aqueous Solutions (Buffers & Media)
Applicability: Leftover stock solutions, cell culture media containing Lithium D-Lactate.

The Self-Validating Stability Check: Before bottling, perform this check to prevent pressure

buildup or precipitation:

pH Check: Ensure pH is between 5 and 9. If acidic (<5), Lithium Lactate is stable, but mixing

with other waste streams (like azides or cyanides) could be fatal. Always adjust to neutral

(pH 7) using 1N NaOH or HCl before storage.

Precipitation Check: Ensure no reaction occurs with other metals in the waste container.

Lithium salts are generally soluble, but mixing with high-phosphate waste can cause

precipitation.

Disposal Steps:
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Segregation: Do NOT mix with organic solvents (acetone, methanol) unless unavoidable.

Keep as "Aqueous Waste with Heavy Metals/Salts."

Container: HDPE Carboy (secondary containment required).

Labeling: "Aqueous Waste: Lithium Lactate Solution."

Protocol C: Spill Management (Immediate Action)
Scenario: 50g jar of Lithium D-(-)-Lactate powder dropped on floor.

Isolate: Mark a 2-meter radius.

Dry Clean-Up (Preferred):

Do not wet the powder initially (creates a slippery, spreading slime).

Cover with dry sand or vermiculite to dampen dust.

Sweep carefully into a dustpan.

Wet Finish:

Once bulk solid is removed, wipe the area with wet paper towels.

Dispose of towels in the Solid Waste container (Protocol A).

Part 4: Regulatory & Scientific Grounding
Why "No Drain Disposal"?
Although Lactate is biodegradable (BOD substrate), the Lithium ion (

) is persistent.

Aquatic Toxicity:

interferes with sodium regulation in aquatic species. The EPA and local water authorities
strictly regulate cation discharge.
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Sewage Interference: High concentrations of lithium can inhibit the biological sludge activity

in wastewater treatment plants.

Compatibility Logic (Graphviz)
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Figure 2: Chemical compatibility chart. Avoid mixing with strong oxidizers as the lactate organic

backbone can serve as fuel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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